5-(4-ethoxybenzylidene)-2-(4-fluoroanilino)-1,3-thiazol-4(5H)-one

• Molecular Formula: C18H15FN2O2S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: (5Z)-5-[(4-ethoxyphenyl)methylidene]-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H15FN2O2S/c1-2-23-15-9-3-12(4-10-15)11-16-17(22)21-18(24-16)20-14-7-5-13(19)6-8-14/h3-11H,2H2,1H3,(H,20,21,22)/b16-11-
• InChI Key: AAYXEWJLWJMMMV-WJDWOHSUSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C\2/C(=O)NC(=NC3=CC=C(C=C3)F)S2
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C2C(=O)NC(=NC3=CC=C(C=C3)F)S2

Description

5-(4-ethoxybenzylidene)-2-(4-fluoroanilino)-1,3-thiazol-4(5H)-one: , is a heterocyclic compound with a thiazole ring system.

• Its chemical structure consists of a thiazolone core (1,3-thiazol-4(5H)-one) substituted with an ethoxybenzylidene group and a 4-fluoroanilino group.
• The compound’s molecular formula is C₁₆H₁₃FN₂O₂S, and its molar mass is approximately 318.35 g/mol.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The exact mechanism of EFAT’s effects remains largely unexplored.
• It could interact with specific molecular targets (enzymes, receptors) or modulate cellular pathways.
• Further studies are necessary to elucidate its mode of action.

Comparison with Similar Compounds

Similar Compounds: